Cas no 936210-46-7 (N-(6-Aminopyridin-3-yl)benzamide)

• Product Name: N-(6-Aminopyridin-3-yl)benzamide
• CAS No: 936210-46-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 2109828
• PubChem ID: 62899747
• Update Time: 2025-06-12

N-(6-Aminopyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-aminopyridin-3-yl)benzamide
• Z1945984198
• N-(6-Aminopyridin-3-yl)benzamide

• Inchi： 1S/C12H11N3O/c13-11-7-6-10(8-14-11)15-12(16)9-4-2-1-3-5-9/h1-8H,(H2,13,14)(H,15,16)
• InChI Key： JJTBRBXQRXNUNC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=NC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 68

N-(6-Aminopyridin-3-yl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(6-Aminopyridin-3-yl)benzamide

Professional Introduction to N-(6-Aminopyridin-3-yl)benzamide (CAS No. 936210-46-7)

N-(6-Aminopyridin-3-yl)benzamide, a compound with the chemical identifier CAS No. 936210-46-7, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and promising applications in medicinal chemistry. The synthesis and exploration of such compounds are pivotal in the development of novel therapeutic agents that address various biological targets.

The structure of N-(6-Aminopyridin-3-yl)benzamide consists of a benzamide moiety linked to a 6-amino-pyridine ring. This configuration is particularly intriguing because it combines the versatility of the benzamide group, which is well-known for its role as a pharmacophore in numerous drugs, with the bioisosteric properties of the pyridine scaffold. The pyridine ring, in particular, is a cornerstone in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors through hydrogen bonding and other non-covalent interactions.

Recent research has highlighted the potential of N-(6-Aminopyridin-3-yl)benzamide in the development of inhibitors for various therapeutic targets. For instance, studies have demonstrated its efficacy as a modulator of kinases, which are critical enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer. The benzamide group provides a hinge-binding motif that can interact with the ATP-binding site of kinases, while the pyridine ring enhances binding affinity through specific interactions with residues in the active site.

Moreover, the amine group at the 6-position of the pyridine ring offers further opportunities for functionalization, allowing for the design of derivatives with enhanced pharmacological properties. This flexibility has enabled researchers to tailor the compound's solubility, metabolic stability, and target specificity. Such modifications are essential for optimizing drug candidates for clinical use.

In vitro studies have shown that N-(6-Aminopyridin-3-yl)benzamide exhibits promising activity against several kinases, including those that are resistant to existing therapies. This makes it a valuable candidate for further investigation in preclinical models. The compound's ability to selectively inhibit target kinases without significant off-target effects is a critical factor in its potential as a therapeutic agent.

The synthesis of N-(6-Aminopyridin-3-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only facilitate the production of N-(6-Aminopyridin-3-yl)benzamide but also provide insights into methodologies that can be applied to other structurally related compounds.

Recent advancements in computational chemistry have also played a crucial role in understanding the molecular interactions of N-(6-Aminopyridin-3-yl)benzamide with biological targets. Molecular docking studies have been instrumental in predicting binding modes and affinities, which guide experimental efforts and accelerate the drug discovery process. These computational tools have enabled researchers to optimize the compound's design by identifying key residues involved in binding and suggesting modifications that could enhance its potency.

The potential applications of N-(6-Aminopyridin-3-yl)benzamide extend beyond kinase inhibition. Emerging evidence suggests that this compound may also exhibit anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and chronic inflammation. The dual functionality provided by its structure allows it to interact with multiple biological pathways simultaneously, offering a multifaceted approach to therapeutic intervention.

As research continues to unfold, N-(6-Aminopyridin-3-yl)benzamide is poised to become a cornerstone compound in medicinal chemistry. Its unique structural features and versatile biological activities make it an attractive scaffold for designing next-generation therapeutics. The ongoing exploration of its pharmacological profile will undoubtedly contribute significantly to advancements in drug development across various therapeutic areas.